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Compound of Interest

Compound Name: 5,7,2',4'-Tetrahydroxyisoflavone

Cat. No.: B1264007

Get Quote

Executive Summary & Risk Profile
5,7,2',4'-Tetrahydroxyisoflavone (commonly referred to as 2'-Hydroxygenistein) is a bioactive

polyphenol and a positional isomer of the soy isoflavone genistein. While often classified as a

low-acute-toxicity substance, its structural homology to potent phytoestrogens necessitates

strict containment protocols.

The Scientific Reality: Standard Safety Data Sheets (SDS) often default to "Irritant"

(H315/H319) due to a lack of specific toxicological data. However, as a researcher, you must

treat this compound as a Pharmacologically Active Substance (PAS). It is a kinase inhibitor and

potential endocrine disruptor. Therefore, the disposal strategy focuses on preventing

environmental leaching and ensuring complete thermal destruction.

Physicochemical Data for Disposal Logic
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Property Specification Operational Implication

CAS Number 1156-78-1
Use for waste

tagging/manifests.

Physical State Solid (Yellow Powder)
High dust potential; requires

static control.

Solubility (Water) Very Low (< 1 mg/mL)

DO NOT FLUSH. Will

precipitate and

clog/contaminate traps.

Solubility (Organic) DMSO, Ethanol, Methanol
Dispose via "Non-Halogenated

Organic" solvent stream.

Thermal Stability Melting Point ~270°C

Requires high-temperature

incineration (>1000°C) for

destruction.

Personal Protective Equipment (PPE) Matrix
Rationale: Isoflavones are non-volatile solids but form invisible bioactive dusts. Solutions in

DMSO penetrate skin rapidly, carrying the compound into the bloodstream.

Respiratory: N95 or P100 respirator required if handling >10 mg of dry powder outside a

fume hood.

Dermal: Double-gloving is mandatory for DMSO solutions.

Inner Layer: Latex or Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Ocular: Chemical splash goggles (ANSI Z87.1). Standard safety glasses are insufficient for

liquid waste pouring.

Waste Stream Decision Logic
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The following decision tree illustrates the required segregation pathways. We do not use

"general trash" for any item contacting this compound.

Waste Item Generated

Assess Physical State

Solid / Powder Liquid Solution Trace Contaminated
(Tips, Wipes)

Pure Chemical

>10mg

Identify Solvent Yellow/Red Bio-Bin
(Incineration Stream)

Tag: 'Solid Chemical Waste'
Constituent: 2'-Hydroxygenistein Ethanol/DMSO/MeOH DCM/Chloroform

Tag: 'Non-Halogenated Organic' Tag: 'Halogenated Organic'

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that trace solids go to incineration bins, not standard

trash, to prevent landfill leaching.

Detailed Disposal Protocols
Scenario A: Disposal of Stock Solutions (DMSO/Ethanol)
The Hazard: DMSO facilitates skin absorption. The waste is flammable.
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Segregation: Do not mix with aqueous acid waste or oxidizers (e.g., Nitric Acid), as

isoflavones can nitrate, creating potentially unstable byproducts.

Container: High-density polyethylene (HDPE) or glass carboy.

Labeling:

Primary Constituent: [Solvent Name] (e.g., Dimethyl Sulfoxide).

Trace Constituent: 5,7,2',4'-Tetrahydroxyisoflavone (<1%).

Hazard Checkbox: Flammable, Irritant.

Action: Pour waste into the carboy using a funnel in a fume hood. Cap immediately.

Scenario B: Disposal of Solid Residuals
(Expired/Degraded Powder)
The Hazard: Fine dust generation.

Containment: Do not dump loose powder into a bin.

Solubilization (Preferred): If the amount is small (<500 mg), dissolve in minimal ethanol and

treat as Liquid Waste (Scenario A). This eliminates dust risk downstream.

Solid Disposal (Bulk): If >500 mg, keep in the original vial. Place the vial inside a clear zip-

lock bag.

Labeling: Apply a hazardous waste tag directly to the outer bag.

Constituent: 2'-Hydroxygenistein.[1][2][3]

Hazard: Toxic to Reproduction (Suspected).

Scenario C: Spill Cleanup Procedure
The Hazard: Spreading bioactive dust or creating a slippery, penetrating surface (DMSO spills).
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Spill Detected Identify Type

Dry Powder

Liquid (DMSO)

Cover with wet paper towel
(Prevent Dust)

Absorb with Vermiculite
or Chem-Pad

Wipe surface with
70% Ethanol -> Soap/Water

All materials to
Chemical Waste Bin
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Figure 2: Immediate response workflow for laboratory spills.

Critical Cleanup Note: Do not use bleach (Sodium Hypochlorite) as a primary decontamination

agent for isoflavones. While it oxidizes the ring structure, it can produce chlorinated aromatics.

Use 70% Ethanol to solubilize and lift the compound, followed by a soap and water wash.

Regulatory & Compliance Context
EPA Status (USA): 5,7,2',4'-Tetrahydroxyisoflavone is not P-listed or U-listed under RCRA.

However, it falls under the "General Duty Clause" requiring employers to protect employees

from recognized hazards.

Drain Disposal: Strictly Prohibited. The compound is lipophilic and bioactive; it does not

degrade rapidly in standard water treatment and poses risks to aquatic life.

Destruction Method: The only acceptable final fate is High-Temperature Incineration via a

licensed hazardous waste contractor (e.g., Veolia, Clean Harbors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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